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Compound of Interest

Compound Name: 3,3-Diethyl-2-methylhexane

Cat. No.: B14550814 Get Quote

An In-depth Technical Guide to 3,3-Diethyl-2-
methylhexane
For: Researchers, Scientists, and Drug Development Professionals

Introduction
3,3-Diethyl-2-methylhexane is a saturated, branched-chain alkane. As an isomer of undecane

(C11H24), its physical and chemical properties are of interest in various fields, including

organic synthesis, fuel science, and as a reference compound in analytical chemistry. This

document provides a comprehensive overview of its chemical structure, known properties, and

identifiers based on currently available data.

Chemical Structure and Identification
The structure of 3,3-Diethyl-2-methylhexane is defined by a six-carbon hexane main chain,

substituted with a methyl group at the second carbon and two ethyl groups at the third carbon.

IUPAC Nomenclature and Synonyms
IUPAC Name: 3,3-diethyl-2-methylhexane[1][2]

Synonyms: 2-METHYL-3,3-DIETHYLHEXANE[1][3]
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Chemical Identifiers
A comprehensive list of identifiers is provided in the table below, facilitating its tracking across

various chemical databases and literature.

Identifier Type Value Source

CAS Number 61868-67-5 [1][2][3]

Molecular Formula C11H24 [1][2][3]

InChI

InChI=1S/C11H24/c1-6-9-

11(7-2,8-3)10(4)5/h10H,6-

9H2,1-5H3

[1][2]

InChIKey
QNRHKXCWHYUEKP-

UHFFFAOYSA-N
[1][2]

SMILES CCCC(CC)(CC)C(C)C [1]

PubChem CID 23384867 [1]

Molecular Structure Visualization
The two-dimensional chemical structure of 3,3-Diethyl-2-methylhexane is depicted below.

Caption: 2D structure of 3,3-Diethyl-2-methylhexane.

Physicochemical Properties
The quantitative properties of 3,3-Diethyl-2-methylhexane are summarized below. Specific

experimental data for properties such as boiling point, melting point, and density are limited in

publicly accessible databases.
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Property Value Unit Notes / Source

Molecular Weight 156.31 g/mol
Computed by

PubChem.[1]

156.3083 g/mol As per NIST.[2]

Boiling Point Data available °C

Listed in

SpringerMaterials, but

a specific value is not

provided in the search

results.[1]

Melting Point Not available °C

Density Not available g/cm³

Solubility Not available

Expected to be

soluble in non-polar

organic solvents and

insoluble in water,

typical for alkanes.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or analysis of 3,3-Diethyl-2-
methylhexane are not available in the reviewed database entries.

General Synthetic Approach: Branched alkanes such as this are typically synthesized through

methods like the coupling of organometallic reagents (e.g., Grignard or organocuprate

reagents) with appropriate alkyl halides, or through the isomerization and reforming of

petroleum feedstocks.

General Analytical Workflow:

Purity Assessment: Gas Chromatography (GC) coupled with a Flame Ionization Detector

(FID) would be the standard method to determine the purity of a sample.
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Structural Elucidation: The identity of the compound would be confirmed using a combination

of techniques:

Mass Spectrometry (MS): GC-MS would provide the molecular weight and a characteristic

fragmentation pattern.

NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy would confirm the carbon skeleton and

the connectivity of the various alkyl groups.

Infrared (IR) Spectroscopy: Would show characteristic C-H stretching and bending

vibrations for an alkane.

The logical flow for identifying an unknown sample suspected to be 3,3-Diethyl-2-
methylhexane is outlined below.

Unknown Alkane Sample

Gas Chromatography-Mass
Spectrometry (GC-MS) ¹H and ¹³C NMR Spectroscopy Infrared (IR) Spectroscopy

Determine Molecular Weight
and Fragmentation Pattern

Confirm Structure as
3,3-Diethyl-2-methylhexane

Elucidate Carbon Skeleton
and Connectivity

Confirm Alkane Functional Groups
(C-H bonds)

Click to download full resolution via product page

Caption: General workflow for structural elucidation.

Spectroscopic Data
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Specific, publicly available spectroscopic datasets (NMR, IR, Mass Spectrum) for 3,3-Diethyl-
2-methylhexane were not identified in the initial search. For related alkanes, such data is often

available in databases like the NIST Chemistry WebBook, which could serve as a reference for

expected spectral features.[2]

Conclusion
3,3-Diethyl-2-methylhexane is a well-defined chemical entity with the molecular formula

C11H24.[1][2] While its structural and basic chemical identifiers are clearly cataloged,

comprehensive experimental data on its physicochemical properties and detailed experimental

protocols are not readily available in public databases. The information provided herein serves

as a foundational guide for professionals requiring data on this specific branched alkane.

Further research into specialized chemical literature or commercial databases may yield more

detailed experimental values.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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